14663-23-1

Dantrolene sodium

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• CAS RN:
• 14663-23-1

• Formula:
• C14H9N4NaO5

• InChI:
• InChI=1S/C14H10N4O5.Na/c19-13-8-17(14(20)16-13)15-7-11-5-6-12(23-11)9-1-3-10(4-2-9)18(21)22;/h1-7H,8H2,(H,16,19,20);/q;+1/p-1/b15-7+;

• InChIKey:
• KSRLIXGNPXAZHD-HAZZGOGXSA-M

• Dantrolene is an inhibitor of calcium release from the sarcoplasmic reticulum (IC50 = 0.3 µM). It binds to sarcoplasmic reticulum vesicles isolated from normal and malignant hyperthermia-susceptible (MHS) pigs with Kd values of 0.3 and 0.09 µM, respectively. Dantrolene reduces spontaneous calcium wave frequency and amplitude in the presence of calmodulin in isolated mouse cardiomyocytes with IC50 values of 0.42 and 0.19 µM, respectively. It reduces the magnitude of electrically stimulated twitch tensions in isolated rat extensor digitorum longus and soleus muscles (IC50 = 3 µg/ml) and MHS pigs (ED50 = 0.85 mg/kg). Formulations containing dantrolene have been used in the treatment of malignant hyperthermia.
  Dantrolene Sodium is the sodium salt form of dantrolene, a hydantoin derivative and direct-acting skeletal muscle relaxant. Dantrolene depresses excitation-contracti...

Dantrolene sodium salt hydrate

• CAS RN:
• 14663-23-1; 24868-20-0

• Formula:
• C14H11N4NaO6

• InChI:
• InChI=1S/C14H10N4O5.Na.H2O/c19-13-8-17(14(20)16-13)15-7-11-5-6-12(23-11)9-1-3-10(4-2-9)18(21)22;;/h1-7H,8H2,(H,16,19,20);;1H2/q;+1;/p-1/b15-7+;;

• InChIKey:
• RLFHDWDXQUVXPW-YVCISUPJSA-M

• Dantrolene sodium salt hydrate is a useful research compound. Its molecular formula is C14H11N4NaO6 and its molecular weight is 354.254. The purity is usually 95%.